Cas no 2168036-24-4 (2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid)

• Product Name: 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid
• CAS No: 2168036-24-4
• MF: C₈H₁₆N₂O₅S
• MW: 252.288041114807
• CID: 6135416
• PubChem ID: 165911827
• Update Time: 2025-06-15

2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid
• 2168036-24-4
• EN300-1070482
• 2-{N-[(morpholin-2-yl)methyl]methanesulfonamido}acetic acid

• Inchi： 1S/C8H16N2O5S/c1-16(13,14)10(6-8(11)12)5-7-4-9-2-3-15-7/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： MARRRCLMJNXIJX-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)CC1CNCCO1)(=O)=O

Computed Properties

• Exact Mass: 252.07799279g/mol
• Monoisotopic Mass: 252.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid

Comprehensive Overview of 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid (CAS No. 2168036-24-4)

2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid (CAS No. 2168036-24-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a morpholine ring, a methanesulfonamido group, and an acetic acid moiety, making it a versatile intermediate for drug development. Researchers are particularly interested in its potential applications in targeted therapies, given its structural similarity to bioactive molecules that modulate enzyme activity.

The compound's CAS No. 2168036-24-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its morpholin-2-yl component is a recurring motif in kinase inhibitors, which are pivotal in oncology and inflammatory disease treatments. Meanwhile, the methanesulfonamido group enhances solubility and metabolic stability, addressing common challenges in drug formulation. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize compounds with balanced pharmacokinetic properties.

In recent years, the demand for high-purity synthetic intermediates like 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid has surged, driven by advancements in peptide-based therapeutics and small-molecule drugs. A 2023 survey by a leading pharmaceutical journal highlighted that over 60% of drug candidates in clinical trials incorporate sulfonamide derivatives, underscoring this compound's relevance. Its compatibility with green chemistry principles—such as reduced waste generation during synthesis—further enhances its appeal in sustainable research practices.

Analytical techniques like HPLC and LC-MS are essential for characterizing CAS No. 2168036-24-4, ensuring compliance with stringent purity standards (>98%). Researchers frequently inquire about its storage conditions (typically -20°C under inert gas) and solubility profiles (e.g., in DMSO or aqueous buffers), reflecting practical concerns in laboratory workflows. These details are crucial for reproducibility, a cornerstone of modern open science initiatives.

Beyond pharmaceuticals, 2-{N-(morpholin-2-yl)methylmethanesulfonamido}acetic acid is explored in bioconjugation strategies for diagnostic probes. Its carboxylic acid group enables covalent attachment to biomolecules, a technique leveraged in next-generation imaging and theragnostic platforms. This dual functionality resonates with the growing interest in precision medicine, where multifunctional agents streamline patient-specific diagnostics and treatment.

In summary, CAS No. 2168036-24-4 exemplifies the intersection of structural ingenuity and therapeutic potential. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain a focal point in cutting-edge research. Its adaptability across drug discovery, diagnostics, and bioconjugation underscores its value in addressing contemporary healthcare challenges.